Cas no 122135-78-8 (1,2-Ethanediol,1,1-bis(4-ethoxyphenyl)-2-phenyl-)

• Product Name: 1,2-Ethanediol,1,1-bis(4-ethoxyphenyl)-2-phenyl-
• CAS No: 122135-78-8
• MF: C₂₄H₂₆O₄
• MW: 378.460847377777
• CID: 140384
• PubChem ID: 3078706
• Update Time: 2025-04-19

1,2-Ethanediol,1,1-bis(4-ethoxyphenyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol,1,1-bis(4-ethoxyphenyl)-2-phenyl-
• 1,1-bis(4-ethoxyphenyl)-2-phenylethane-1,2-diol
• BRN 3627404
• 1,1-Bis(4-ethoxyphenyl)-2-phenyl-1,2-ethanediol
• 1,2-Ethanediol, 1,1-bis(4-ethoxyphenyl)-2-phenyl-
• 122135-78-8
• DTXSID40924094

• Inchi： 1S/C24H26O4/c1-3-27-21-14-10-19(11-15-21)24(26,23(25)18-8-6-5-7-9-18)20-12-16-22(17-13-20)28-4-2/h5-17,23,25-26H,3-4H2,1-2H3
• InChI Key： YHKCLASAUBDJQT-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)OCC)(C1C=CC(=CC=1)OCC)C(C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 378.18318
• Monoisotopic Mass: 378.183109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9
• XLogP3: 4.1

Experimental Properties

• Density: 1.169
• Boiling Point: 542.5°C at 760 mmHg
• Flash Point: 281.9°C
• Refractive Index: 1.594
• PSA: 58.92